Cas no 161958-69-6 (N-Propyl-2-nitro-6-methylaniline)

N-Propyl-2-nitro-6-methylaniline structure
161958-69-6 structure
Product Name:N-Propyl-2-nitro-6-methylaniline
CAS No:161958-69-6
MF:C10H14N2O2
MW:194.230362415314
CID:2122259
Update Time:2023-08-04

N-Propyl-2-nitro-6-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-6-nitro-N-propylaniline
    • VGZVJGWZGKXFCJ-UHFFFAOYSA-N
    • N-Propyl-2-nitro-6-methylaniline
    • (2-methyl-6-nitro-phenyl)-propyl-amine
    • Benzenamine, 2-methyl-6-nitro-N-propyl-
    • Inchi: 1S/C10H14N2O2/c1-3-7-11-10-8(2)5-4-6-9(10)12(13)14/h4-6,11H,3,7H2,1-2H3
    • InChI Key: VGZVJGWZGKXFCJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(C)=C1NCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Topological Polar Surface Area: 57.8
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